N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H12N4O4S/c1-9-6-7-10-15(18-24-17-10)14(9)16-13(20)8-23-12-5-3-2-4-11(12)19(21)22/h2-7H,8H2,1H3,(H,16,20)
• InChI Key: OXBGCCSJCIAHRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol

Description

• N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-(2-nitrophenoxy)acetamide belongs to a class of organic compounds known for their potential in various pharmacological activities. These compounds typically feature complex structures with multiple functional groups, contributing to their diverse chemical and physical properties.

Synthesis Analysis

• The synthesis of related compounds often involves condensation reactions. For instance, N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives were prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole as catalysts in a convenient method (Yu et al., 2014).

Molecular Structure Analysis

• The molecular structure of similar compounds is typically confirmed using techniques like IR, NMR, and X-ray diffraction. For example, the structure of 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine, an intermediate compound, was confirmed by single-crystal X-ray diffraction (Yu et al., 2014).